N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine

• IUPAC Name: N-benzyl-2,2-bis-(4-methylphenyl)sulfonylethenamine
• InChI: InChI=1S/C23H23NO4S2/c1-18-8-12-21(13-9-18)29(25,26)23(17-24-16-20-6-4-3-5-7-20)30(27,28)22-14-10-19(2)11-15-22/h3-15,17,24H,16H2,1-2H3
• InChI Key: LYEJXGVVXOZYEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CNCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H23NO4S2
• Molecular Weight: 441.6 g/mol

Description

N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine, also known as BMBSE, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the sulfonyl-containing amines family, which is known for its diverse biological activities. BMBSE has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes involved in cell growth and division. N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. By inhibiting the activity of this enzyme, N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine can prevent the growth and division of cancer cells.
Biochemical and physiological effects:
N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine in lab experiments is its high yield synthesis process, which allows for the production of large quantities of the compound. N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine is also relatively stable and can be easily stored for future use. However, one limitation of using N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine. One potential direction is the development of new derivatives of N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine with enhanced biological activity. Another direction is the investigation of the mechanism of action of N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine in more detail, which could lead to the development of new drugs with improved efficacy. Additionally, further studies are needed to explore the potential applications of N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine in materials science and catalysis.

Scientific Research Applications

N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has been investigated for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. Studies have also shown that N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
In materials science, N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has been studied for its potential as a building block for the synthesis of new materials. Its unique structure and properties make it a promising candidate for the development of new materials with specific properties.
In catalysis, N-benzyl-2,2-bis[(4-methylphenyl)sulfonyl]ethylenamine has shown potential as a catalyst for various reactions, including the synthesis of cyclic carbonates from epoxides and carbon dioxide. Its ability to catalyze reactions under mild conditions makes it an attractive candidate for industrial applications.